Cas no 1855623-58-3 ((1-Methylpyrrolidin-2-yl)methanesulfonyl chloride)

(1-Methylpyrrolidin-2-yl)methanesulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing the methanesulfonyl (mesyl) group into target molecules. Its pyrrolidine-based structure enhances reactivity and selectivity, making it valuable for modifying amines, alcohols, and other nucleophiles. The compound is stable under standard handling conditions and offers efficient conversion rates in acylation reactions. Its application spans pharmaceutical intermediates, agrochemicals, and specialty chemicals, where precise functionalization is critical. The reagent is typically handled under inert conditions due to its sensitivity to moisture. Its consistent performance and well-defined reactivity profile make it a reliable choice for complex synthetic pathways requiring sulfonylation.

(1-Methylpyrrolidin-2-yl)methanesulfonyl chloride structure

1855623-58-3 structure

Product Name:(1-Methylpyrrolidin-2-yl)methanesulfonyl chloride

CAS No:1855623-58-3

MF:C₆H₁₂ClNO₂S

MW:197.68297958374

CID:5736951

PubChem ID:127010204

Update Time:2025-10-23

(1-Methylpyrrolidin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1855623-58-3
- (1-Methylpyrrolidin-2-yl)methanesulfonyl chloride
- EN300-1120562
- (1-Methylpyrrolidin-2-yl)methanesulfonylchloride
- 2-Pyrrolidinemethanesulfonyl chloride, 1-methyl-
- Inchi： 1S/C6H12ClNO2S/c1-8-4-2-3-6(8)5-11(7,9)10/h6H,2-5H2,1H3
- InChI Key： GUOLNBSFBFSLCD-UHFFFAOYSA-N
- SMILES： ClS(CC1CCCN1C)(=O)=O

Computed Properties

Exact Mass: 197.0277275g/mol
Monoisotopic Mass: 197.0277275g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 45.8Å²

Experimental Properties

Density: 1.289±0.06 g/cm3(Predicted)
Boiling Point: 270.4±13.0 °C(Predicted)
pka: 8.60±0.40(Predicted)

(1-Methylpyrrolidin-2-yl)methanesulfonyl chloride Pricemore >>

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